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Compound of Interest

Compound Name:
2-Amino-3-(4-

aminophenyl)propanoic acid

Cat. No.: B556570 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, step-by-step procedures for the safe disposal of 2-Amino-3-(4-
aminophenyl)propanoic acid, also known as 4-Amino-DL-phenylalanine, ensuring

compliance and minimizing risk.

Immediate Safety and Logistical Information
Prior to handling 2-Amino-3-(4-aminophenyl)propanoic acid for disposal, it is imperative to

be equipped with the appropriate personal protective equipment (PPE) to mitigate exposure

risks.

Recommended Personal Protective Equipment:

Eye Protection: Wear tightly fitting safety goggles with side-shields that conform to EN 166

(EU) or NIOSH (US) standards.[1]

Skin Protection: Impervious clothing and protective gloves are necessary to prevent skin

contact.[1]

Respiratory Protection: In environments where dust may be generated or exposure limits

may be exceeded, a full-face respirator is recommended.[1]
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In the event of an accidental spill, personnel should first ensure they are wearing the

appropriate PPE. The spilled solid should be carefully swept up to avoid creating dust and

placed into a suitable, closed container for disposal. It is crucial to prevent the chemical from

entering drains or the environment.

Operational Disposal Plan: A Step-by-Step Guide
The disposal of 2-Amino-3-(4-aminophenyl)propanoic acid must be conducted in a manner

that is compliant with all applicable laws and regulations. The recommended procedure is as

follows:

Waste Characterization: Classify the waste as a chemical substance. Consult local, regional,

and national hazardous waste regulations for complete and accurate classification.

Containerization: Collect the waste material in a suitable container that is properly labeled

and can be securely closed.

Interim Storage: Store the waste container in a designated, cool, dry, and well-ventilated

area. The container must be kept tightly closed to prevent any release into the environment.

[1]

Final Disposal: The final step is to transfer the waste to an approved and licensed waste

disposal facility. This should be done in accordance with all applicable legal and regulatory

requirements.[1]

Quantitative Disposal Data
Specific quantitative limits for the disposal of 2-Amino-3-(4-aminophenyl)propanoic acid,

such as concentration thresholds for aqueous waste, are not readily available and are highly

dependent on local regulations. The primary guideline is to avoid any release into the

environment.
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Parameter Guideline Citation

Disposal Route
Must be sent to an appropriate

treatment and disposal facility.
[1]

Environmental Release
Do not let the product enter

drains.
[1]

Regulatory Framework

Disposal must be in

accordance with applicable

laws and regulations.

[1]

Disposal Workflow Visualization
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 2-Amino-3-(4-aminophenyl)propanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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